![molecular formula C14H11F3N4O B6162273 1-(pyrimidin-4-yl)-3-{2-[3-(trifluoromethyl)phenyl]ethenyl}urea CAS No. 1898232-10-4](/img/no-structure.png)
1-(pyrimidin-4-yl)-3-{2-[3-(trifluoromethyl)phenyl]ethenyl}urea
Overview
Description
1-(Pyrimidin-4-yl)-3-{2-[3-(trifluoromethyl)phenyl]ethenyl}urea, also known as PTPU, is a synthetic compound with a wide range of applications in scientific research. PTPU has been studied for its potential use in drug discovery, as a catalyst for chemical reactions, and for its biochemical and physiological effects.
Scientific Research Applications
1-(pyrimidin-4-yl)-3-{2-[3-(trifluoromethyl)phenyl]ethenyl}urea has been studied for its potential use in drug discovery and as a catalyst for chemical reactions. It has been used as a scaffold for the synthesis of novel compounds with potential therapeutic applications. In addition, 1-(pyrimidin-4-yl)-3-{2-[3-(trifluoromethyl)phenyl]ethenyl}urea has been studied as a catalyst for the hydroamination of alkenes, a process in which an alkene is reacted with an amine to form an amine-substituted alkene.
Mechanism of Action
The mechanism of action of 1-(pyrimidin-4-yl)-3-{2-[3-(trifluoromethyl)phenyl]ethenyl}urea is not yet fully understood. However, it is believed that the compound binds to certain proteins in the body, which can alter their activity and lead to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
1-(pyrimidin-4-yl)-3-{2-[3-(trifluoromethyl)phenyl]ethenyl}urea has been studied for its potential biochemical and physiological effects. In animal studies, 1-(pyrimidin-4-yl)-3-{2-[3-(trifluoromethyl)phenyl]ethenyl}urea has been shown to reduce inflammation, improve glucose metabolism, and reduce the risk of cardiovascular disease. In addition, 1-(pyrimidin-4-yl)-3-{2-[3-(trifluoromethyl)phenyl]ethenyl}urea has been found to inhibit the growth of cancer cells and to reduce the risk of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The main advantages of using 1-(pyrimidin-4-yl)-3-{2-[3-(trifluoromethyl)phenyl]ethenyl}urea in lab experiments are its low cost, ease of synthesis, and wide range of potential applications. However, there are also some limitations to using 1-(pyrimidin-4-yl)-3-{2-[3-(trifluoromethyl)phenyl]ethenyl}urea in lab experiments. For example, the compound is not very stable and can decompose over time. In addition, 1-(pyrimidin-4-yl)-3-{2-[3-(trifluoromethyl)phenyl]ethenyl}urea is not water-soluble, which can make it difficult to use in aqueous solutions.
Future Directions
The potential future directions for the use of 1-(pyrimidin-4-yl)-3-{2-[3-(trifluoromethyl)phenyl]ethenyl}urea are numerous. One potential direction is to further explore the compound’s potential therapeutic applications. In addition, 1-(pyrimidin-4-yl)-3-{2-[3-(trifluoromethyl)phenyl]ethenyl}urea could be further studied as a catalyst for chemical reactions, as well as for its potential biochemical and physiological effects. Finally, 1-(pyrimidin-4-yl)-3-{2-[3-(trifluoromethyl)phenyl]ethenyl}urea could be studied for its potential use as a drug delivery system or as a scaffold for the synthesis of novel compounds.
Synthesis Methods
1-(pyrimidin-4-yl)-3-{2-[3-(trifluoromethyl)phenyl]ethenyl}urea can be synthesized from a variety of starting materials, including pyrimidine, trifluoromethylphenylacetylene, and urea. The synthesis of 1-(pyrimidin-4-yl)-3-{2-[3-(trifluoromethyl)phenyl]ethenyl}urea involves the reaction of pyrimidine with trifluoromethylphenylacetylene in the presence of a base, such as sodium hydroxide, to form an intermediate pyrimidin-4-yl-3-(2-trifluoromethylphenyl)ethenylurea. This intermediate can then be reacted with urea to produce the desired 1-(pyrimidin-4-yl)-3-{2-[3-(trifluoromethyl)phenyl]ethenyl}urea.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(pyrimidin-4-yl)-3-{2-[3-(trifluoromethyl)phenyl]ethenyl}urea involves the reaction of 4-cyanopyrimidine with 2-(3-(trifluoromethyl)phenyl)acetaldehyde to form 1-(4-cyanopyrimidin-2-yl)-3-(2-(3-(trifluoromethyl)phenyl)vinyl)urea, which is then treated with hydrazine hydrate to yield the final product.", "Starting Materials": [ "4-cyanopyrimidine", "2-(3-(trifluoromethyl)phenyl)acetaldehyde", "hydrazine hydrate" ], "Reaction": [ "Step 1: 4-cyanopyrimidine is reacted with 2-(3-(trifluoromethyl)phenyl)acetaldehyde in the presence of a base such as potassium carbonate and a solvent such as ethanol to form 1-(4-cyanopyrimidin-2-yl)-3-(2-(3-(trifluoromethyl)phenyl)vinyl)urea.", "Step 2: The intermediate product from step 1 is then treated with hydrazine hydrate in the presence of a solvent such as ethanol to yield the final product, 1-(pyrimidin-4-yl)-3-{2-[3-(trifluoromethyl)phenyl]ethenyl}urea." ] } | |
CAS RN |
1898232-10-4 |
Molecular Formula |
C14H11F3N4O |
Molecular Weight |
308.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
